Cas no 1325706-96-4 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide
• CAS No: 1325706-96-4
• MF: C₁₈H₂₄N₂O₃S
• MW: 348.459763526917
• CID: 6092177
• PubChem ID: 49753797
• Update Time: 2025-10-29

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide
• 3-(3,5-dimethylisoxazol-4-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide
• 1325706-96-4
• AKOS024531676
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]propanamide
• F6089-7179
• 3-(3,5-DIMETHYL-1,2-OXAZOL-4-YL)-N-{[4-(THIOPHEN-2-YL)OXAN-4-YL]METHYL}PROPANAMIDE

• Inchi： 1S/C18H24N2O3S/c1-13-15(14(2)23-20-13)5-6-17(21)19-12-18(7-9-22-10-8-18)16-4-3-11-24-16/h3-4,11H,5-10,12H2,1-2H3,(H,19,21)
• InChI Key： DCCOONOAPBWZCD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(CCC2C(C)=NOC=2C)=O)CCOCC1

Computed Properties

• Exact Mass: 348.15076381g/mol
• Monoisotopic Mass: 348.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide

Introduction to Compound with CAS No. 1325706-96-4 and Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide

Compound with the CAS number 1325706-96-4 and the product name 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic moieties, including 3,5-dimethyl-1,2-oxazole and thiophene, along with a propanamide functional group, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

The 3,5-dimethyl-1,2-oxazole ring is a well-known scaffold in medicinal chemistry, often incorporated into molecules due to its ability to enhance binding affinity and metabolic stability. This moiety has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor interaction. In contrast, the thiophene ring is another prominent heterocycle that has shown promise in the development of therapeutic agents. Its aromatic nature and sulfur-containing atom contribute to its versatility in forming hydrogen bonds and participating in hydrophobic interactions, which are crucial for drug-receptor binding.

The propanamide group in the molecular structure of this compound introduces a polar region that can interact with biological targets through hydrogen bonding. This functional group is commonly found in many bioactive molecules and has been shown to improve solubility and bioavailability, key factors in drug development. The combination of these structural elements—3,5-dimethyl-1,2-oxazole, thiophene, and propanamide—creates a molecule with a balanced distribution of hydrophobic and hydrophilic regions, potentially enhancing its pharmacokinetic profile.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such multifunctional scaffolds in drug design. Studies have demonstrated that compounds containing both oxazole and thiophene moieties can exhibit enhanced biological activity due to their ability to engage multiple binding sites on target proteins. For instance, derivatives of these heterocycles have been investigated for their potential as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of these motifs in our compound suggests that it may possess similar inhibitory properties.

The 4-(thiophen-2-yl)oxan-4-ylmethyl substituent further enriches the structural complexity of this molecule. The oxan ring, a saturated six-membered heterocycle containing an oxygen atom, can contribute to steric hindrance and electronic properties that influence binding affinity. When combined with the thiophene moiety, it creates a rigid framework that can be tailored to fit specific biological targets. This design approach has been successfully applied in the development of small-molecule drugs targeting enzymes such as proteases and kinases.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the 3,5-dimethyl-1,2-oxazole core through condensation reactions involving appropriate precursors. Subsequent functionalization introduces the thiophene ring via cross-coupling reactions such as Suzuki or Stille couplings. Finally, the introduction of the propanamide group is achieved through amide bond formation techniques like acylation or reduction of nitriles.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown activity against several enzymes and receptors relevant to human diseases. Notably, it has demonstrated inhibitory effects on certain kinases associated with cancer progression. The dual functionality provided by the oxazole-thiophene-propanamide scaffold appears to contribute to its broad-spectrum activity by allowing interactions with multiple binding pockets on biological targets.

One particularly intriguing aspect of this compound is its potential for modulating inflammatory pathways. Inflammatory processes are central to many chronic diseases, including arthritis and cardiovascular disorders. The ability of this molecule to interact with key inflammatory mediators has been explored through cellular assays that measure cytokine release and enzymatic activity. Preliminary data suggest that it may exert anti-inflammatory effects by inhibiting pathways involving NFκB and MAP kinases.

The chemical stability of this compound is another critical factor that must be considered during drug development. The presence of multiple heterocyclic rings necessitates careful evaluation under various storage conditions to assess degradation rates and potential impurities. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor stability over time. Ensuring long-term stability is essential for practical application in pharmaceutical formulations.

Computational modeling has also played a significant role in understanding the behavior of this compound both chemically and biologically. Molecular dynamics simulations can provide insights into how the molecule interacts with biological targets at an atomic level. These studies have helped refine structural modifications aimed at improving potency and selectivity while minimizing off-target effects—a critical consideration in drug development.

The future prospects for this compound are promising given its unique structural features and demonstrated biological activity. Further research is ongoing to explore its full therapeutic potential across different disease models. Collaborative efforts between synthetic chemists who design novel molecules like this one will continue alongside biologists who test their efficacy will drive innovation forward.

In conclusion,3-(3,5-dimethyl-1,2 oxazol 4 yl) N{ 4 (thiophen 2 yl) oxan 4 ylmethyl} propanamide (CAS No 1325706 96 4) stands as an example how sophisticated molecular design can lead discovery breakthroughs medicine . Its complex yet well orchestrated architecture offers hope addressing complex human diseases new ways . As science progresses expect see more such compounds emerge light offering solutions unmet medical needs .